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Compound of Interest

Compound Name: 9-Acridinecarboxaldehyde

Cat. No.: B184197 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 9-Acridinecarboxaldehyde, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Hazard Identification and Safety Precautions
9-Acridinecarboxaldehyde is a hazardous chemical that requires careful handling during all

stages, including disposal. Based on the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals, this compound presents several risks.[1]

Immediate Safety Precautions:

Always handle 9-Acridinecarboxaldehyde in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety

goggles with side shields, and a lab coat.[2]

Avoid generating dust when handling the solid form.[2]

Prevent discharge into the environment; acridine compounds can be very toxic to aquatic life

with long-lasting effects.
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Chemical Waste Profile
The following table summarizes key data for 9-Acridinecarboxaldehyde relevant to its

handling and disposal.

Property Data Citation

Molecular Formula C₁₄H₉NO [1]

Molecular Weight 207.23 g/mol [1]

Form Solid

GHS Hazard Statements H302, H315, H319, H335 [1]

Signal Word Warning [1]

Hazard Class
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit. 2
[1]

Storage Class Code 11 (Combustible Solids)

Water Hazard Class
WGK 3 (highly hazardous to

water)

Recommended Storage
2-8°C, in a dry, well-ventilated

place

Step-by-Step Disposal Protocol
In-lab neutralization or treatment of 9-Acridinecarboxaldehyde is not recommended without

specific, validated protocols, which are not readily available. The standard and safest

procedure is to dispose of it as hazardous chemical waste through your institution's

Environmental Health & Safety (EHS) office or a licensed contractor.

Step 1: Waste Collection

Solid Waste: Collect waste 9-Acridinecarboxaldehyde and any materials heavily

contaminated with it (e.g., weighing boats, contaminated paper towels) in a dedicated,

compatible waste container.[2] The original product container is often the best choice for

waste accumulation.[3]
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Solutions: Collect solutions containing 9-Acridinecarboxaldehyde in a sealable, compatible

liquid waste container (e.g., a polyethylene carboy). Do not mix this waste stream with other

chemical wastes unless you have confirmed they are compatible.[4]

Step 2: Container Management

Compatibility: Ensure the container is made of a material compatible with the chemical.[5]

Labeling: Immediately label the waste container with a "Hazardous Waste" tag.[4] The label

must clearly state "9-Acridinecarboxaldehyde" (no formulas or abbreviations) and list all

constituents with approximate percentages.[3][6]

Sealing: Keep the container securely closed at all times, except when adding waste.[4][5]

Step 3: Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) near the point of generation.[4][7]

Ensure the storage area is cool, dry, and well-ventilated.[2]

Segregate the container from incompatible materials, such as strong oxidizing agents.[2]

Use secondary containment, like a polypropylene tub, to prevent the spread of potential

spills.[2][5]

Step 4: Arranging Disposal

Once the container is full, or if you are discontinuing work with the chemical, contact your

institution's EHS office to schedule a waste pickup.[5]

Do not dispose of 9-Acridinecarboxaldehyde down the drain or in the regular trash.[2]

Step 5: Decontamination of Empty Containers

An empty container that held 9-Acridinecarboxaldehyde must still be managed as

hazardous waste unless properly decontaminated.
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The recommended procedure for decontamination is to triple rinse the container with a

suitable solvent (e.g., acetone or ethanol).[3][7]

Crucially, the rinsate from this process must be collected and disposed of as hazardous

liquid waste.[3]

After triple rinsing and allowing it to air-dry in a fume hood, deface or remove the original

label and dispose of the container according to your institution's guidelines for clean lab

glass or plastic.[7]

Spill Response Protocol
Small Spill: For a small spill of solid material that can be cleaned up in under 10 minutes,

trained personnel may proceed.[2] Wearing full PPE, carefully sweep up the solid material,

avoiding dust creation, place it in a sealed container, and label it as hazardous waste.[2]

Large Spill: In the event of a large spill, evacuate the area immediately, secure it to prevent

entry, and contact your institution's EHS or emergency response team for assistance.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 9-
Acridinecarboxaldehyde waste.
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9-Acridinecarboxaldehyde Waste Generated

Is original container empty?
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No
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Seal and Label Container:
'Hazardous Waste - 9-Acridinecarboxaldehyde'

Collect Rinsate as
Hazardous Liquid Waste

Dispose of Clean Container
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Store in Designated Satellite
Accumulation Area

Request Pickup by EHS
for Final Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 9-Acridinecarboxaldehyde waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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